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Compound of Interest

Compound Name: Bis(diethylamino)dichlorosilane

Cat. No.: B8464222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of

bis(diethylamino)dichlorosilane, a versatile silicon compound with applications in organic

synthesis and materials science. The information presented herein is intended for a technical

audience and details the core aspects of its preparation, including reaction mechanisms,

experimental protocols, and safety considerations.

Chemical Properties and Safety Information
Bis(diethylamino)dichlorosilane, with the chemical formula C8H20Cl2N2Si, is a flammable

and corrosive liquid that reacts with moisture.[1][2][3][4] It is essential to handle this compound

under an inert atmosphere and take appropriate safety precautions.

Table 1: Physicochemical and Safety Data for Bis(diethylamino)dichlorosilane
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Property Value Reference

Molecular Formula C8H20Cl2N2Si [5]

Molecular Weight 243.25 g/mol [5]

CAS Number 18881-64-6 [5]

Appearance Colorless liquid -

Hazards
Flammable, Corrosive, Reacts

with water
[1][2][3][4]

Personal Protective Equipment

(PPE)

Chemical safety goggles, face

shield, flame-retardant

antistatic protective clothing,

gloves (e.g., nitrile rubber)

[2][4]

Storage

Store in a cool, dry, well-

ventilated place away from

heat, sparks, and open flames.

Keep container tightly closed

under an inert atmosphere.

[2][4]

Synthesis of Bis(diethylamino)dichlorosilane
The primary synthetic route to bis(diethylamino)dichlorosilane involves the reaction of a

silicon precursor with diethylamine. Several variations of this method exist, differing in the

choice of silicon source, solvent, and reaction conditions.

Reaction of Dichlorosilane with Diethylamine
A common and direct method for the synthesis of bis(diethylamino)dichlorosilane is the

reaction of dichlorosilane (SiH2Cl2) with diethylamine ((C2H5)2NH).[6][7][8] This reaction is

typically carried out in a suitable solvent and under an inert atmosphere to prevent unwanted

side reactions with moisture. The overall reaction proceeds as a nucleophilic substitution,

where the nitrogen atom of diethylamine attacks the silicon atom of dichlorosilane, displacing

the chloride ions. The reaction stoichiometry requires two equivalents of diethylamine for every

equivalent of dichlorosilane. An excess of diethylamine is often used to drive the reaction to

completion and to neutralize the hydrochloric acid byproduct that is formed.[6]
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Reaction Scheme:

SiCl4 + 4 (C2H5)2NH → Si(N(C2H5)2)2Cl2 + 2 (C2H5)2NH2Cl

SiCl4

Si(N(C2H5)2)2Cl2

+ 2 (C2H5)2NH

2 (C2H5)2NH

Bis(diethylamino)dichlorosilane 2 (C2H5)2NH

2 (C2H5)2NH2Cl

Click to download full resolution via product page

Alternative Synthetic Routes
Another approach involves the use of silicon tetrachloride (SiCl4) as the starting material. In

this case, four equivalents of diethylamine are required to fully substitute the four chlorine

atoms, leading to the formation of tetrakis(diethylamino)silane. To obtain the desired

bis(diethylamino)dichlorosilane, the stoichiometry must be carefully controlled.

A more recent method utilizes an organolithium reagent to first deprotonate diethylamine,

forming lithium diethylamide.[8] This intermediate then reacts with dichlorosilane to yield the

final product. This method is reported to have good reaction selectivity and high product yield.

[8]

Experimental Protocols
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While specific laboratory-scale procedures with precise molar quantities are not readily

available in the public domain, the following general protocols are derived from the patent

literature. Researchers should optimize these procedures for their specific laboratory

conditions.

General Procedure using Dichlorosilane (Solvent-based)
[7]

To a dried reaction vessel equipped with a stirrer, dropping funnel, and a condenser, and

under a nitrogen atmosphere, add hexane as the solvent.

Add a clay catalyst to the solvent.

Cool the mixture to the desired reaction temperature (e.g., 40-60 °C).

Slowly add dichlorosilane to the stirred mixture.

Add diethylamine dropwise to the reaction mixture while maintaining the temperature.

After the addition is complete, continue stirring for a specified period (e.g., 5-10 hours) to

ensure the reaction goes to completion.

The reaction mixture is then filtered to remove the diethylamine hydrochloride salt.

The filtrate is purified by distillation to obtain bis(diethylamino)dichlorosilane.

General Procedure using Dichlorosilane (Solvent-free)
[6]

Charge a reaction kettle with dewatered diethylamine.

Control the temperature of the reactor (e.g., 0-10 °C).

With stirring, slowly introduce a mixed gas of dichlorosilane and nitrogen.

Maintain the reaction temperature throughout the addition.
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When a significant amount of solid (diethylamine hydrochloride) has formed, filter the

reaction mixture.

The filtrate, containing the product and excess diethylamine, is then subjected to purification.

Table 2: Summary of Reaction Conditions from Various Sources

Silicon
Source

Amine
Solven
t

Cataly
st

Tempe
rature
(°C)

Reacti
on
Time
(h)

Yield
(%)

Purity
(%)

Refere
nce

Dichlor

osilane

Diethyla

mine
Hexane Clay 40-60 5-10 - - [7]

Dichlor

osilane

Diethyla

mine
None None 0-10 - -

99.5

(GC)
[6]

Dichlor

osilane

Diethyla

mine

(as

lithium

salt)

Not

specifie

d

None
-80 to

30
2-12

75.4 -

87.5

90.4 -

96.3
[8]

Purification and Characterization
Purification of bis(diethylamino)dichlorosilane is crucial to remove byproducts and unreacted

starting materials. Common purification techniques include:

Filtration: To remove solid byproducts such as diethylamine hydrochloride.[6][8]

Distillation: To separate the product from the solvent and other volatile impurities.[7]

Washing: The crude product can be washed with water, acidic, and alkaline solutions to

remove soluble impurities.[7]

Adsorption: Activated carbon or molecular sieves can be used to remove trace impurities.[7]

[8]
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The purified product should be characterized to confirm its identity and purity. The following

analytical techniques are commonly employed:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the

purity of the compound and to identify any impurities. The mass spectrum of

bis(diethylamino)dichlorosilane shows characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 29Si NMR are powerful

tools for structural elucidation. While specific spectra for bis(diethylamino)dichlorosilane
are not readily available in the public domain, the expected chemical shifts can be predicted

based on the structure. For 29Si NMR, the chemical shift is sensitive to the substituents on

the silicon atom.[9][10]

Table 3: Predicted NMR Data

Nucleus
Predicted Chemical Shift
(ppm)

Multiplicity

1H ~1.1 (t), ~2.9 (q) Triplet, Quartet

13C ~14, ~42 -

29Si - -

Note: These are predicted values and may vary depending on the solvent and other

experimental conditions.

Reaction Mechanism and Workflow
The synthesis of bis(diethylamino)dichlorosilane from dichlorosilane and diethylamine

proceeds through a nucleophilic substitution mechanism.

Click to download full resolution via product page

This guide provides a foundational understanding of the synthesis of

bis(diethylamino)dichlorosilane. For specific applications, further optimization of the reaction
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and purification conditions may be necessary. Always consult the relevant safety data sheets

and perform a thorough risk assessment before undertaking any chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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